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Compound of Interest

Compound Name: 3-Sulfanyloxolan-2-one

Cat. No.: B077332

An In-depth Technical Guide to the Safety and Handling of 3-Sulfanyloxolan-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety and handling precautions
for 3-Sulfanyloxolan-2-one (CAS No. 14032-62-3). Due to the limited availability of a complete
Safety Data Sheet (SDS) for this specific compound, this document combines data from
authoritative chemical databases with general safety protocols for structurally related
compounds, such as mercaptans and thiolactones.

Chemical Identification and Physical Properties

3-Sulfanyloxolan-2-one is a sulfur-containing heterocyclic compound. Its key identifiers and
physical properties are summarized below.
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Property Value Source
Molecular Formula C4H602S [PubChem]
Molecular Weight 118.16 g/mol [PubChem]
IUPAC Name 3-sulfanyloxolan-2-one [PubChem]
CAS Number 14032-62-3 [PubChem]

alpha-Mercapto-gamma-

butyrolactone, 3-
Synonyms [PubChem]

Mercaptotetrahydrofuran-2-

one

Not explicitly stated; likely a
Appearance -

liquid

Likely has a strong, unpleasant

o General knowledge of

Odor odor characteristic of

mercaptans
mercaptans.

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. The GHS classification for 3-

Sulfanyloxolan-2-one, as reported in the PubChem database, is detailed below.[1][2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard

H412: Harmful to aquatic life

with long lasting effects

GHS Pictograms:

» Health Hazard: For substances that are harmful, irritant, or sensitizing.

o Exclamation Mark: For substances that may cause less serious health effects.

Signal Word: Warning

GHS Hazard Classification Overview
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GHS Hazard Statements

H412: Harmful to aquatic life with long lasting effects

H335: May cause respiratory irritation

3-Sulfan

yloxol

an-2-one

3-Sulfanyloxolan-2-one

H332: Harmful if inhaled

H319: Causes serious eye irritation

H315: Causes skin irritation

H312: Harmful in contact with skin

H302: Harmful if swallowed

Click to download full resolution via product page

Caption: GHS Hazard Statements for 3-Sulfanyloxolan-2-one.

Safe Handling and Storage
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Given the hazards associated with 3-Sulfanyloxolan-2-one, strict adherence to safety

protocols is mandatory. The following guidelines are based on best practices for handling

mercaptans and other hazardous laboratory chemicals.[3][4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. Based on

the GHS classification, the following are recommended:

PPE Category

Specific Recommendations

Eye Protection

Chemical safety goggles or a face shield.[5]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
Gloves should be inspected for integrity before
use.[6][7]

Skin and Body Protection

Laboratory coat. Additional protective clothing
may be necessary depending on the scale of

the experiment.[5]

Respiratory Protection

All work should be conducted in a certified
chemical fume hood to avoid inhalation of

vapors.[4][8]

General Handling Procedures

Storage

Wash hands thoroughly after handling.[10]

Work in a well-ventilated area, preferably a chemical fume hood.[4]
Avoid contact with skin, eyes, and clothing.[5][9]

Do not eat, drink, or smoke in the laboratory.

Keep containers tightly closed when not in use.[10]

e Store in a cool, dry, and well-ventilated area.
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» Keep away from incompatible materials such as strong oxidizing agents.

e Ensure containers are properly labeled.

Emergency Procedures
First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[5][9]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical
attention.[5][9][11]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek
immediate medical attention from an
ophthalmologist.[5][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[9][10]

Spill Response

In the event of a spill, follow these general procedures:[12][13][14]

» Control: Eliminate all ignition sources and ensure the immediate area is well-ventilated.
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» Contain: Prevent the spill from spreading by using absorbent materials such as sand,
vermiculite, or commercial sorbents.

o Clean-up: Carefully collect the absorbed material into a sealed, labeled container for proper
disposal. Do not allow the material to enter drains or waterways.

General Chemical Handling Workflow

Planning & Preparation

Review SDS & Conduct Risk Assessment

v
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Handlin; & Use
y
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v
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v v
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Caption: A general workflow for the safe handling of laboratory chemicals.

Experimental Protocols

Specific experimental protocols for the safety assessment of 3-Sulfanyloxolan-2-one are not
publicly available. However, standardized OECD (Organisation for Economic Co-operation and
Development) guidelines are typically followed for chemical safety testing. Below are general
methodologies that would be used to assess the hazards identified for this compound.

Acute Oral Toxicity (Based on OECD Guideline 423)

» Objective: To determine the acute oral toxicity of a substance.

o Methodology: A stepwise procedure is used with a limited number of animals (typically rats,
usually females). A starting dose of 300 mg/kg body weight is often used for substances
suspected of being harmful if swallowed. Observations are made for at least 14 days, and
include changes in skin, fur, eyes, and mucous membranes, as well as respiratory,
circulatory, autonomic and central nervous system, and somatomotor activity and behavior
patterns.

e Endpoint: The acute toxic class is determined based on the observed mortality.

Skin Irritation/Corrosion (Based on OECD Guideline 404)

o Objective: To assess the potential for a substance to cause skin irritation or corrosion.

o Methodology: A small amount of the test substance (0.5 mL for a liquid) is applied to a
shaved patch of skin on a single animal (typically a rabbit). The patch is covered with a
gauze dressing for a specified period (usually 4 hours). The skin is then observed for signs of
erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72
hours) after removal of the patch.

o Endpoint: The substance is classified as an irritant based on the severity and duration of the
observed skin reactions.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
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o Objective: To determine the potential for a substance to cause serious eye damage or
irritation.

o Methodology: A small amount of the test substance (0.1 mL for a liquid) is instilled into the
conjunctival sac of one eye of a single animal (typically a rabbit). The other eye serves as a
control. The eyes are examined for effects on the cornea, iris, and conjunctiva at specific
intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

o Endpoint: The substance is classified based on the severity and reversibility of the observed
eye lesions.

Disposal Considerations

Waste containing 3-Sulfanyloxolan-2-one should be treated as hazardous chemical waste.
o Collect waste in a designated, properly labeled, and sealed container.

o Dispose of the waste in accordance with all applicable federal, state, and local environmental
regulations.

e Do not dispose of down the drain or in the general trash.

Conclusion

While specific safety data for 3-Sulfanyloxolan-2-one is limited, its GHS classification
indicates that it is a hazardous substance that must be handled with care. By following the
general safety precautions for mercaptans and other hazardous chemicals outlined in this
guide, researchers can minimize the risks associated with its use. A thorough risk assessment
should always be performed before beginning any new experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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